BENGHE Foundational & Exploratory

Check Availability & Pricing

heptyl-hydrazine sulfate material safety data
sheet (MSDS) information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hydrazine, heptyl-, sulfate

Cat. No.: B15342465

An In-depth Technical Guide on the Material
Safety of Heptylhydrazine

Disclaimer: The following guide has been compiled from available public information. Specific
toxicological data such as LD50 and LC50 values for heptylhydrazine were not readily available
in the public domain. Therefore, the information provided on handling, safety precautions, and
emergency procedures is based on general best practices for hazardous, corrosive, and
flammable liquids. Researchers, scientists, and drug development professionals should
exercise extreme caution and consult with a certified safety professional before handling this
substance.

Chemical Identification and Physical Properties

Heptylhydrazine is a colorless to pale yellow liquid with a pungent odor.[1] It is soluble in
organic solvents such as ethanol and ether but is insoluble in water.[1] Its primary use is as a
combustion agent in aero engines and as a component in rocket propellants.[1]

Table 1: Physical and Chemical Properties of Heptylhydrazine
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Property Value Source
Chemical Formula C7H1sN2 [1]
Molar Mass 130.23 g/mol ChemBK

Colorless to pale yellow liquid
Appearance ] [1]
with a pungent odor

Boiling Point 141.6°C (estimate) ChemBK
Flash Point 95.1°C ChemBK
Density 0.8072 g/cm? (estimate) ChemBK
Vapor Pressure 0.148 mmHg at 25°C ChemBK

. Insoluble in water; Soluble in
Solubility [1]
ethanol and ether

Hazard Identification and Toxicological Information

Heptylhydrazine is classified as a dangerous compound due to its corrosive and irritating
properties, which can cause damage to the skin, eyes, and respiratory system.[1]

Table 2: Hazard Identification

Hazard Description

Irritating and corrosive to skin, eyes, and
Acute Health Effects )
respiratory tract.[1]

Chronic Health Effects No specific data found for heptylhydrazine.

Toxicological Data:

Specific LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%) values for
heptylhydrazine were not found in the conducted search of publicly available data. In the
absence of specific data, this compound should be handled as a substance with high acute
toxicity.
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Handling, Storage, and Exposure Controls

Proper handling and storage are crucial to minimize the risks associated with heptylhydrazine.
Experimental Protocols & Handling Procedures:

e Engineering Controls: Work with heptylhydrazine should be conducted in a well-ventilated
area, preferably within a chemical fume hood to minimize inhalation exposure.

» Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or chemical-
resistant apron must be worn.

o Respiratory Protection: In case of inadequate ventilation or potential for aerosol
generation, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
should be used.[1]

» Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists. Ensure
all containers are properly labeled.

e Storage: Store in a cool, dry, well-ventilated area away from sources of ignition and
incompatible materials such as oxidizing agents.[1] Keep containers tightly closed.

Emergency Procedures

First Aid Measures:

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate
medical attention.

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing and shoes.[2][3][4][5] Seek immediate
medical attention.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[2][3][4][5] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[2]
Fire-Fighting Measures:

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.

o Specific Hazards: Heptylhydrazine is a flammable liquid. Vapors may travel to a source of
ignition and flash back. Combustion may produce toxic gases, including oxides of nitrogen.

o Fire-Fighting Procedures: Firefighters should wear full protective clothing and a self-
contained breathing apparatus (SCBA). Use water spray to cool fire-exposed containers.

Accidental Release Measures:

o Personal Precautions: Evacuate the area and eliminate all ignition sources. Wear
appropriate personal protective equipment (see Section 3).

e Environmental Precautions: Prevent the spill from entering drains or waterways.

o Cleanup Procedures: For a small spill, absorb the material with an inert absorbent (e.qg.,
vermiculite, sand, or earth). Place the contaminated material into a suitable, labeled
container for hazardous waste disposal. For a large spill, dike the area to contain the spill
and contact emergency services.

Visualized Safety Workflow

The following diagram illustrates a logical workflow for handling hazardous chemicals like
heptylhydrazine, from receipt to disposal, emphasizing key safety checkpoints.
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Click to download full resolution via product page

Hazardous Chemical Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [heptyl-hydrazine sulfate material safety data sheet
(MSDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15342465#heptyl-hydrazine-sulfate-material-safety-
data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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